Cas no 2034543-08-1 (N-[2-(6-fluoro-3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]pent-4-enamide)

• Product Name: N-[2-(6-fluoro-3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]pent-4-enamide
• CAS No: 2034543-08-1
• MF: C₁₄H₁₈FN₃O₃S
• MW: 327.374425411224
• CID: 5337365
• Update Time: 2025-07-08

N-[2-(6-fluoro-3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]pent-4-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)pent-4-enamide
• N-[2-(5-fluoro-1-methyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-3-yl)ethyl]pent-4-enamide
• N-[2-(6-fluoro-3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]pent-4-enamide

• Inchi： 1S/C14H18FN3O3S/c1-3-4-5-14(19)16-8-9-18-13-10-11(15)6-7-12(13)17(2)22(18,20)21/h3,6-7,10H,1,4-5,8-9H2,2H3,(H,16,19)
• InChI Key： ZKAKTIRTTPXUCN-UHFFFAOYSA-N
• SMILES： S1(N(C)C2C=CC(=CC=2N1CCNC(CCC=C)=O)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 520
• XLogP3: 1.1
• Topological Polar Surface Area: 78.1

Additional information on N-[2-(6-fluoro-3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]pent-4-enamide

Comprehensive Analysis of N-[2-(6-fluoro-3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]pent-4-enamide (CAS No. 2034543-08-1)

The compound N-[2-(6-fluoro-3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]pent-4-enamide (CAS No. 2034543-08-1) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a benzothiadiazole core with a fluoro substituent and an enamide side chain, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the dioxo group and the pent-4-enamide moiety further enhances its potential applications in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in medicinal chemistry and biotechnology. Researchers are particularly intrigued by the 6-fluoro-3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl fragment, which exhibits promising bioactivity. This compound's CAS No. 2034543-08-1 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and targeted therapy development.

The N-[2-(6-fluoro-3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]pent-4-enamide structure is also noteworthy for its potential role in covalent inhibitor design. The enamide group can form reversible bonds with biological targets, a feature increasingly exploited in cancer research and enzyme modulation. This aligns with current trends in precision medicine, where small-molecule inhibitors are pivotal for treating complex diseases.

From a synthetic perspective, the compound's benzothiadiazole scaffold is a versatile building block for organic synthesis. Its fluoro and methyl substituents offer opportunities for further derivatization, catering to the needs of structure-activity relationship (SAR) studies. The pent-4-enamide tail adds a layer of complexity, enabling interactions with hydrophobic pockets in protein targets.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable methods to synthesize N-[2-(6-fluoro-3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]pent-4-enamide, minimizing waste and energy consumption. This aligns with global initiatives to reduce the ecological footprint of chemical manufacturing.

In summary, CAS No. 2034543-08-1 represents a fascinating intersection of chemical innovation and biomedical application. Its multifaceted properties make it a valuable candidate for future research, particularly in drug discovery and material science. As the scientific community continues to unravel its potential, this compound is poised to play a significant role in addressing some of the most pressing challenges in modern chemistry and biology.